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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for handling the chemical

compound NSC 245214, identified as 2-(3,5-dinitro-2-thienyl)-cyclohexanone (CAS No. 31554-

45-7). As a specific Safety Data Sheet (SDS) for NSC 245214 is not readily available, the

following recommendations are based on the safety profiles of structurally related

dinitrothiophene and dinitroaromatic compounds. It is imperative to handle this compound with

caution in a controlled laboratory setting.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are essential to minimize

exposure when handling NSC 245214. The following table summarizes the recommended

safety measures.
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Control Type Recommendation

Engineering Controls

Ventilation
Work in a well-ventilated area, preferably within

a chemical fume hood.

Personal Protective Equipment (PPE)

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. Consider a chemical-resistant apron for

larger quantities.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical to maintain the integrity of the

compound and the safety of laboratory personnel.

Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

Handling:
Work Area: Designate a specific area for handling NSC 245214.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling.
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Spills: In case of a spill, wear appropriate PPE, contain the spill using an inert absorbent

material, and collect it in a sealed container for disposal.

Disposal Plan
All waste materials contaminated with NSC 245214 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Containers: Use designated, properly labeled, and sealed containers for chemical

waste.

Disposal Route: Do not dispose of down the drain or in regular trash. Contact your

institution's environmental health and safety (EHS) department for specific disposal

procedures for dinitroaromatic compounds.

Experimental Workflow
The following diagram illustrates a standard workflow for handling chemical compounds like

NSC 245214 in a laboratory setting.
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Standard Laboratory Workflow for Chemical Handling.
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Potential Signaling Pathways
While the specific mechanism of action and signaling pathways for NSC 245214 have not been

elucidated in publicly available literature, nitro-containing compounds are known to have

diverse biological activities. The following diagram represents a hypothetical signaling pathway

that could be investigated based on the activities of other nitroaromatic compounds.
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Hypothetical Signaling Pathway for NSC 245214.

Disclaimer: The information provided in this document is intended for guidance purposes only

and is based on the chemical properties of related compounds. It is not a substitute for a formal

risk assessment. Researchers should always consult with their institution's environmental

health and safety (EHS) department and refer to relevant safety literature before handling any

new chemical compound.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NSC 245214]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#personal-protective-equipment-for-handling-
nsc-245214]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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